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Compound of Interest

Compound Name:
Adenosine 3',5'-diphosphate

disodium

Cat. No.: B15623731 Get Quote

Proper Disposal of Adenosine 3',5'-diphosphate
Disodium Salt
Researchers and laboratory professionals must adhere to specific safety and logistical

procedures for the proper disposal of chemical reagents. This document outlines the

recommended disposal protocol for Adenosine 3',5'-diphosphate disodium salt, ensuring the

safety of laboratory personnel and compliance with environmental regulations.

I. Chemical Safety and Hazard Assessment
Based on available Safety Data Sheets (SDS), Adenosine 3',5'-diphosphate disodium salt is

generally not classified as a hazardous substance under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[1][2] However, it is crucial to handle the chemical with care,

employing standard laboratory safety practices.

Key Chemical Properties:
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Property Value

Physical State Solid (Powder)[3]

Appearance White[3]

Hazards

Not classified as hazardous.[1][2] May cause

irritation upon contact with eyes or skin, or if

inhaled.[4]

Stability
Hygroscopic, moisture-sensitive, and air-

sensitive.[3]

Incompatible Materials Strong oxidizing agents.[1][3]

II. Step-by-Step Disposal Protocol
This protocol provides a general guideline. Always consult your institution's Environmental

Health and Safety (EHS) department for specific disposal requirements in your location.

1. Unused or Expired Solid Chemical:

Step 1: Collection.

Collect the solid Adenosine 3',5'-diphosphate disodium salt in its original container or a

clearly labeled, sealed, and non-leaking container.[5]

The label should clearly identify the contents as "Non-Hazardous Waste: Adenosine 3',5'-
diphosphate disodium salt".

Step 2: Storage.

Store the waste container in a designated waste accumulation area, away from

incompatible materials.

Step 3: Disposal.

Arrange for pickup and disposal through your institution's chemical waste contractor or

EHS office.[6] While some non-hazardous solids may be suitable for landfill disposal, they
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should not be placed in regular laboratory trash to avoid alarming custodial staff.[7]

2. Contaminated Labware (e.g., weigh boats, gloves, pipette tips):

Step 1: Decontamination.

If practical, rinse the contaminated items with water to remove residual chemical. The

resulting aqueous solution can be disposed of down the drain with copious amounts of

water, provided it meets local sewer authority regulations (typically pH between 6 and 9).

[5]

Step 2: Disposal of Solid Waste.

After decontamination, these items can typically be disposed of in the regular solid waste

stream.

If not rinsed, these items should be collected in a sealed bag or container labeled as "Non-

Hazardous Chemical Waste" and disposed of through your EHS office.

3. Spills:

Step 1: Containment and Cleanup.

In case of a small spill, wear appropriate personal protective equipment (PPE), including

gloves and safety glasses.

Carefully sweep up the solid material to avoid generating dust.[2][3]

Place the collected material into a sealed container.[2][3]

Step 2: Labeling and Disposal.

Label the container "Spill Debris: Non-Hazardous - Adenosine 3',5'-diphosphate
disodium salt".

Dispose of the container through your institution's hazardous waste program.[4]

4. Empty Containers:
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Step 1: Rinsing.

Triple rinse the empty container with a suitable solvent (e.g., water).

Step 2: Disposal of Rinsate.

The rinsate can typically be disposed of down the drain with plenty of water.

Step 3: Container Disposal.

Deface or remove the original label to indicate the container is empty.[7]

The clean, empty container can then be disposed of in the regular trash or recycled

according to your facility's procedures.[7]

III. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Adenosine 3',5'-diphosphate disodium salt and associated waste.
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Caption: Disposal decision workflow for Adenosine 3',5'-diphosphate disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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